N-{[2-(3-chlorophenyl)-1,3-thiazol-4-yl]acetyl}-L-leucine

• Molecular Formula: C17H19ClN2O3S
• Molecular Weight: 366.9 g/mol
• IUPAC Name: (2S)-2-[[2-[2-(3-chlorophenyl)-1,3-thiazol-4-yl]acetyl]amino]-4-methylpentanoic acid
• InChI: InChI=1S/C17H19ClN2O3S/c1-10(2)6-14(17(22)23)20-15(21)8-13-9-24-16(19-13)11-4-3-5-12(18)7-11/h3-5,7,9-10,14H,6,8H2,1-2H3,(H,20,21)(H,22,23)/t14-/m0/s1
• InChI Key: YHJNUKCJMJDGHD-AWEZNQCLSA-N
• Isomeric SMILES: CC(C)C[C@@H](C(=O)O)NC(=O)CC1=CSC(=N1)C2=CC(=CC=C2)Cl
• Canonical SMILES: CC(C)CC(C(=O)O)NC(=O)CC1=CSC(=N1)C2=CC(=CC=C2)Cl

Description

N-{[2-(3-chlorophenyl)-1,3-thiazol-4-yl]acetyl}-L-leucine is a compound that has garnered interest in various scientific fields due to its unique chemical structure and potential applications. This compound is a derivative of L-leucine, an essential amino acid, and features a thiazole ring, which is known for its diverse biological activities. The presence of a 3-chlorophenyl group further enhances its chemical properties, making it a subject of extensive research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-{[2-(3-chlorophenyl)-1,3-thiazol-4-yl]acetyl}-L-leucine typically involves the following steps:

Formation of the Thiazole Ring: The thiazole ring is synthesized through a cyclization reaction involving a halogenated phenyl compound and a thioamide.

Acetylation: The thiazole derivative is then acetylated using acetyl chloride in the presence of a base such as pyridine.

Coupling with L-Leucine: The acetylated thiazole is coupled with L-leucine using a coupling reagent like dicyclohexylcarbodiimide (DCC) in an organic solvent such as dichloromethane.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This can include the use of automated reactors, continuous flow systems, and advanced purification techniques like high-performance liquid chromatography (HPLC).

Chemical Reactions Analysis

Types of Reactions

N-{[2-(3-chlorophenyl)-1,3-thiazol-4-yl]acetyl}-L-leucine can undergo various chemical reactions, including:

Oxidation: The thiazole ring can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction of the compound can be achieved using reducing agents such as sodium borohydride.

Substitution: The chlorine atom on the phenyl ring can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid.

Reduction: Sodium borohydride in methanol.

Substitution: Sodium methoxide in methanol for nucleophilic substitution.

Major Products Formed

Oxidation: Oxidized thiazole derivatives.

Reduction: Reduced thiazole derivatives.

Substitution: Substituted phenyl thiazole derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its role in modulating biological pathways.

Medicine: Explored for its therapeutic potential in treating neurological disorders such as Niemann-Pick disease type C

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-{[2-(3-chlorophenyl)-1,3-thiazol-4-yl]acetyl}-L-leucine involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound targets lysosomal storage pathways and modulates the activity of enzymes involved in these pathways.

Pathways Involved: It affects the metabolic pathways by altering the uptake and distribution of leucine, thereby influencing cellular signaling and metabolic processes.

Comparison with Similar Compounds

Similar Compounds

N-Acetyl-L-leucine: A similar compound used in the treatment of vertigo and cerebellar ataxia.

2,4-Disubstituted Thiazoles: Compounds with similar thiazole rings that exhibit diverse biological activities.

Uniqueness

N-{[2-(3-chlorophenyl)-1,3-thiazol-4-yl]acetyl}-L-leucine is unique due to its specific combination of a 3-chlorophenyl group and a thiazole ring, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for research and potential therapeutic applications.